3-phenyl-1-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}imidazolidine-2,4-dione

• IUPAC Name: 3-phenyl-1-[1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C20H18F3N7O2/c21-20(22,23)18-25-24-15-6-7-16(26-30(15)18)27-10-8-13(9-11-27)28-12-17(31)29(19(28)32)14-4-2-1-3-5-14/h1-7,13H,8-12H2
• InChI Key: QJDAXDDMQCPZJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C4=NN5C(=NN=C5C(F)(F)F)C=C4
• Molecular Formula: C20H18F3N7O2
• Molecular Weight: 445.4 g/mol

Description

The compound “3-phenyl-1-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}imidazolidine-2,4-dione” belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds involves the use of hydrazonoyl halides, alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The structure of this compound is characterized by a 1,2,4-triazole ring fused with a thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido has been used for the synthesis of similar compounds. The multi-component reaction features broad substrate scope, high efficiency, and scalability.

Scientific Research Applications

Anticancer Activity

. This makes them potential candidates for the development of new anticancer drugs.

Antimicrobial Activity

. .

Analgesic and Anti-inflammatory Activity

. This could make it useful in the creation of new pain relief and anti-inflammatory medications.

Antioxidant Activity

. They could potentially be used in the development of treatments for diseases where oxidative stress plays a role.

Antiviral Activity

. This suggests potential applications in the development of new antiviral drugs.

Enzyme Inhibition

. This suggests potential applications in a variety of therapeutic areas, including the treatment of glaucoma, Alzheimer’s disease, osteoporosis, obesity, and hormone-dependent cancers.

Antidepressant Activity

. This could make it useful in the creation of new antidepressant medications.

Antipsychotic Activity

. They could potentially be used in the development of treatments for psychiatric disorders.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, suggesting that they may have a variety of molecular and cellular effects .

Future Directions

Considering its broad-spectrum pharmaceutical activity, the method offers the opportunity for further study towards the toxicity risk assessment and structure-activity relationship of the pharmaceuticals containing trifluoromethyl-1,2,4-triazole cores. The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo-based drugs for the treatment of multifunctional diseases is a promising future direction.